Cas no 1361859-80-4 (4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine
• CAS No: 1361859-80-4
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4798916
• Update Time: 2025-05-19

4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-9-1-3-14(20)12(5-9)16-7-11(22)8-17(23-16)13-6-10(19)2-4-15(13)21/h1-8H,(H2,22,23)
• InChI Key： JWLYLEMRFFJUCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C2C=C(C=CC=2Cl)Cl)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine

Introduction to 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine (CAS No. 1361859-80-4)

4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361859-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a six-membered ring containing one nitrogen atom. The presence of amino and dichlorophenyl substituents in its structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine consists of a central pyridine ring substituted with two amino groups at the 4-position and 6-position, respectively, and two 2,5-dichlorophenyl groups at the 2-position and 6-position. This arrangement creates a highly reactive framework that can participate in diverse chemical reactions, including nucleophilic substitution, condensation reactions, and metal coordination. The electron-withdrawing nature of the dichlorophenyl groups enhances the electrophilicity of the pyridine ring, making it susceptible to attack by nucleophiles.

In recent years, 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine has been studied extensively for its potential applications in drug discovery and development. Its structural features suggest that it may exhibit biological activity by interacting with specific targets in living organisms. For instance, the amino groups can form hydrogen bonds with biological molecules, while the chloro substituents can engage in hydrophobic interactions or participate in coordination chemistry with metal ions.

One of the most promising areas of research involving 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine is its use as a building block for designing novel therapeutic agents. The compound's ability to undergo functionalization at multiple sites allows chemists to tailor its properties for specific applications. For example, researchers have explored its potential as a precursor for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to bind to ATP pockets in the enzyme active site.

Recent studies have highlighted the compound's role in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt these interactions, researchers aim to develop new therapeutic strategies. The unique structural features of 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine make it an attractive candidate for such applications.

Another area where 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine has shown promise is in the development of agrochemicals. The compound's ability to inhibit certain enzymes involved in plant growth regulation suggests that it could be used to create novel herbicides or pesticides. By targeting specific enzymes or receptors in plants or pests, researchers hope to develop more effective and environmentally friendly solutions for agricultural challenges.

The synthesis of 4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated pyridines and aryl halides, followed by functional group transformations such as amination and chlorination. Advances in catalytic methods have improved the efficiency of these synthetic pathways, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion,4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine (CAS No. 1361859-80-4) is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable it to participate in diverse chemical reactions and interact with biological targets in meaningful ways. As research continues to uncover new uses for this compound,4-Amino-2,6-bis(2,5-dichlorophenyl)pyridine is likely to play an increasingly important role in drug discovery and development efforts worldwide.